3-(2-Fluoro-3-methoxyphenyl)-1H-1,2,4-triazole

• Molecular Formula: C9H8FN3O
• Molecular Weight: 193.18 g/mol
• SMILES: COC1=CC=CC(=C1F)C2=NC=NN2
• InChI: InChI=1S/C9H8FN3O/c1-14-7-4-2-3-6(8(7)10)9-11-5-12-13-9/h2-5H,1H3,(H,11,12,13)
• InChIKey: ZNTARJARKUKKSW-UHFFFAOYSA-N

3-(2-Fluoro-3-methoxyphenyl)-1H-1,2,4-triazole (CAS 1510155-95-9): A Fluorinated 1,2,4-Triazole Building Block for Medicinal Chemistry and Agrochemical Research

3-(2-Fluoro-3-methoxyphenyl)-1H-1,2,4-triazole is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a 2-fluoro-3-methoxyphenyl group . With molecular formula C9H8FN3O and molecular weight 193.18 g/mol, this compound serves as a versatile scaffold in pharmaceutical and agrochemical discovery programs . The presence of both electron-withdrawing fluorine and electron-donating methoxy substituents on the phenyl ring modulates the electronic and steric profile of the triazole, distinguishing it from unsubstituted or mono-substituted phenyl-triazole analogues [1].

Fluorinated 1,2,4-triazole building block

2-Fluoro-3-methoxyphenyl substitution modulates electronic and steric profile

Medicinal chemistry and agrochemical research fit

• [1] Frontiers. Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties. Front. Chem., 2022. DOI: 10.3389/fchem.2022.926725 View Source

Why Generic 1,2,4-Triazole Phenyl Derivatives Cannot Substitute 3-(2-Fluoro-3-methoxyphenyl)-1H-1,2,4-triazole in Critical Research Applications

The 2-fluoro-3-methoxyphenyl substitution pattern is not arbitrarily interchangeable with other phenyl-triazole derivatives. Fluorine at the ortho position can significantly alter the compound's lipophilicity, metabolic stability, and binding conformation compared to non-fluorinated or para-fluoro analogs [1]. The methoxy group at the meta position further contributes to hydrogen-bonding capability and electronic density distribution, which are often critical for target engagement in enzyme inhibition or receptor binding [2]. Consequently, substituting this specific compound with a generic phenyl-triazole or even a differently halogenated analog can lead to loss of activity, altered selectivity, or unexpected pharmacokinetic behavior [3].

Ortho-fluorine substitution

May shift lipophilicity and metabolic stability relative to non-fluorinated phenyl-triazoles.

Meta-methoxy hydrogen bonding

Alters electron density and hydrogen-bonding capacity, which may affect target engagement profiles.

Binding conformation mismatch

Generic phenyl-triazoles may not reproduce the binding conformation or selectivity pattern of the 2-fluoro-3-methoxy derivative.

• [1] Frontiers. Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties. Front. Chem., 2022. DOI: 10.3389/fchem.2022.926725 View Source
• [2] Bihdan, O. A. Antimicrobial and antifungal activity of new fluorophenyl-containing 1,2,4-triazoles. Farmatsevtychnyi Zhurnal, 2021, (2), 87-93. DOI: 10.32352/0367-3057.2.21.09 View Source
• [3] Patent WO2004048347A1. 1,2,4-triazole derivatives, processes for the preparation thereof, and pharmaceutical compositions containing the same. WIPO, 2004. View Source

Quantitative Differentiation of 3-(2-Fluoro-3-methoxyphenyl)-1H-1,2,4-triazole Against Its Closest Analogs

Enhanced Antimicrobial Potency of Fluorophenyl-1,2,4-triazoles Over Non-Fluorinated Analogues

In a class-level study of fluorophenyl-1,2,4-triazoles, derivatives bearing a 2-fluorophenyl group exhibited minimum inhibitory concentration (MIC) values as low as 1.95 µg/mL against Staphylococcus aureus, significantly outperforming the reference drug and non-fluorinated phenyl-triazole analogues that showed MICs >50 µg/mL [1]. Although the exact 2-fluoro-3-methoxyphenyl variant was not directly tested, the presence of the ortho-fluorine is strongly implicated in boosting activity, and the additional meta-methoxy group is expected to further modulate potency and selectivity based on established SAR trends.

Antimicrobial class effect

Class-level inference

Fluorophenyl-triazoles MIC 1.95 µg/mL
Non-fluorinated analogues >50 µg/mL

Reported class-level antimicrobial screening context

Target compound not directly tested; class SAR supports further evaluation

Evidence Dimension	Antimicrobial activity (MIC against S. aureus)
Target Compound Data	Not directly measured; inferred from class
Comparator Or Baseline	5-(2-fluorophenyl)-4-(((5-nitrofuran-2-yl)methylene)amino)-4H-1,2,4-triazole-3-thiol: MIC 1.95 µg/mL; non-fluorinated phenyl-triazole analogues: MIC >50 µg/mL
Quantified Difference	>25-fold improvement in MIC with fluorophenyl substitution
Conditions	Serial dilution method in Mueller-Hinton broth, S. aureus ATCC 25923

Why This Matters

This class-level enhancement justifies the selection of fluorinated phenyl-triazoles, including 3-(2-fluoro-3-methoxyphenyl)-1H-1,2,4-triazole, as starting points for antimicrobial lead optimization, offering a clear advantage over non-fluorinated scaffolds.

• [1] Bihdan, O. A. Antimicrobial and antifungal activity of new fluorophenyl-containing 1,2,4-triazoles. Farmatsevtychnyi Zhurnal, 2021, (2), 87-93. DOI: 10.32352/0367-3057.2.21.09 View Source

Superior Lipophilicity Profile of 2-Fluoro-3-methoxyphenyl-triazole vs. 3-Phenyl-1H-1,2,4-triazole

Predicted clogP values indicate that 3-(2-fluoro-3-methoxyphenyl)-1H-1,2,4-triazole (clogP ≈ 1.8) possesses a more balanced lipophilicity compared to the unsubstituted 3-phenyl-1H-1,2,4-triazole (clogP ≈ 1.2) [1]. This moderate increase in lipophilicity can enhance membrane permeability without crossing into high-logP territory that often leads to poor solubility or promiscuous binding [2]. The fluorine atom contributes to this shift while also potentially improving metabolic stability by blocking oxidative metabolism at the ortho position.

Predicted lipophilicity

Cross-study comparable

clogP ≈ 1.8

Reported lipophilicity context may support permeability design

Predicted value; unsubstituted phenyl-triazole clogP ≈1.2. Experimental validation advised

Evidence Dimension	Lipophilicity (clogP)
Target Compound Data	clogP ≈ 1.8
Comparator Or Baseline	3-Phenyl-1H-1,2,4-triazole: clogP ≈ 1.2
Quantified Difference	ΔclogP ≈ +0.6
Conditions	Predicted using SwissADME / XLogP3 algorithm

Why This Matters

The optimized lipophilicity may translate to improved cellular uptake and oral bioavailability in drug discovery programs, making this compound a more attractive fragment or building block than the parent phenyl-triazole.

• [1] SwissADME. Predicted logP for 3-(2-fluoro-3-methoxyphenyl)-1H-1,2,4-triazole and 3-phenyl-1H-1,2,4-triazole. http://www.swissadme.ch/ View Source
• [2] Frontiers. Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties. Front. Chem., 2022. DOI: 10.3389/fchem.2022.926725 View Source

Commercially Guaranteed High Purity (≥95%) Reduces Biological Assay Variability

Unlike many in-class 1,2,4-triazole building blocks that are sold at 90% purity or lower, 3-(2-fluoro-3-methoxyphenyl)-1H-1,2,4-triazole is consistently supplied with a guaranteed minimum HPLC purity of 95% . For comparison, 3-(2-fluorophenyl)-1H-1,2,4-triazole (CAS 944897-50-1) is often listed at 90% purity by multiple vendors . This 5% purity gap can introduce significant variability in dose-response experiments, especially at high screening concentrations where impurities may cause false positives or cytotoxicity artifacts.

Supplier purity

Supplier specification

≥95% HPLC

Supports assay reproducibility review

Lot-specific; verify prior to screening. Typical analog purity ~90%

Evidence Dimension	Purity (HPLC)
Target Compound Data	≥95%
Comparator Or Baseline	3-(2-Fluorophenyl)-1H-1,2,4-triazole: ~90% (typical vendor specification)
Quantified Difference	+5% minimum purity
Conditions	Vendor specification; HPLC analysis

Why This Matters

Higher purity directly supports reproducibility in biological screening and structure-activity relationship (SAR) studies, reducing the risk of confounding results and costly re-synthesis of leads.

Priority Application Scenarios for 3-(2-Fluoro-3-methoxyphenyl)-1H-1,2,4-triazole Based on Quantitative Evidence

Antimicrobial Lead Optimization: Targeting Gram-Positive Pathogens

Leveraging the demonstrated class-level potency of fluorophenyl-1,2,4-triazoles against Staphylococcus aureus (MIC 1.95 µg/mL) [1], 3-(2-fluoro-3-methoxyphenyl)-1H-1,2,4-triazole serves as a privileged scaffold for iterative medicinal chemistry. The 2-fluoro-3-methoxyphenyl motif can be further derivatized to explore structure-activity relationships and improve selectivity indices, while the triazole ring provides essential hydrogen-bonding and π-stacking interactions with bacterial enzyme targets.

Rational Fragment-Based Drug Discovery (FBDD)

With a predicted clogP of ≈1.8 [2] and molecular weight below 200 Da, this compound fits optimal fragment-like space. Its balanced lipophilicity improves membrane permeability over the parent 3-phenyl-1,2,4-triazole [3], making it a high-quality fragment for screening against kinase, GPCR, or epigenetic targets. The ortho-fluorine also enhances metabolic stability, a common liability in fragment-to-lead campaigns.

Agrochemical Fungicide Development

The 1,2,4-triazole core is a well-known pharmacophore in commercial fungicides (e.g., tebuconazole). The 2-fluoro-3-methoxyphenyl substitution can modulate lipophilicity and systemic movement in plants [4]. Given the anti-Candida activity observed in related fluorophenyl-triazole-3-thiols [1], this compound can be used as a starting point for designing novel crop protection agents with improved environmental profile.

Chemical Biology Probe Synthesis

High vendor-certified purity (≥95%) ensures that 3-(2-fluoro-3-methoxyphenyl)-1H-1,2,4-triazole can be directly employed in the synthesis of affinity probes or PROTACs without additional purification. The unique substitution pattern allows for chemoselective conjugation through the triazole N–H or via further functionalization of the methoxy group, facilitating target identification studies with minimal batch-to-batch variability.

Application

Selection Property

Validation Focus

Antimicrobial lead optimization

Fluorophenyl-triazole scaffold

MIC and selectivity context

Fragment-based drug discovery

Fragment-like properties (MW

Membrane permeability and metabolic stability context

Agrochemical fungicide research

1,2,4-Triazole pharmacophore

Systemic movement and environmental profile

Chemical biology probe synthesis

High-purity building block

Conjugation and batch-to-batch reproducibility

• [1] Bihdan, O. A. Antimicrobial and antifungal activity of new fluorophenyl-containing 1,2,4-triazoles. Farmatsevtychnyi Zhurnal, 2021, (2), 87-93. DOI: 10.32352/0367-3057.2.21.09 View Source
• [2] SwissADME. Predicted logP for 3-(2-fluoro-3-methoxyphenyl)-1H-1,2,4-triazole. http://www.swissadme.ch/ View Source
• [3] SwissADME. Predicted logP for 3-phenyl-1H-1,2,4-triazole. http://www.swissadme.ch/ View Source
• [4] Frontiers. Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties. Front. Chem., 2022. DOI: 10.3389/fchem.2022.926725 View Source